Cas no 92155-72-1 (7-Oxotridecanoic acid)

• Product Name: 7-Oxotridecanoic acid
• CAS No: 92155-72-1
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 2814716
• PubChem ID: 14029699
• Update Time: 2024-10-26

7-Oxotridecanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxotridecanoic acid
• Tridecanoic acid, 7-oxo-
• 92155-72-1
• G71110
• DTXSID30919338

• Inchi： 1S/C13H24O3/c1-2-3-4-6-9-12(14)10-7-5-8-11-13(15)16/h2-11H2,1H3,(H,15,16)
• InChI Key： OTKAMMQUGUNABV-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids